Cas no 2365418-52-4 (1-(Benzyloxy)-2-fluoro-3-nitrobenzene)

1-(Benzyloxy)-2-fluoro-3-nitrobenzene is a fluorinated nitroaromatic compound featuring a benzyloxy substituent, which enhances its utility as an intermediate in organic synthesis. The presence of both electron-withdrawing (nitro and fluoro) and electron-donating (benzyloxy) groups makes it a versatile building block for pharmaceuticals, agrochemicals, and specialty materials. Its structural properties facilitate selective functionalization, enabling precise modifications in multi-step synthetic routes. The compound exhibits stability under standard handling conditions, ensuring reliable performance in reactions such as nucleophilic substitutions or catalytic reductions. Its well-defined reactivity profile makes it particularly valuable for constructing complex aromatic frameworks in medicinal chemistry and material science applications.
1-(Benzyloxy)-2-fluoro-3-nitrobenzene structure
2365418-52-4 structure
Product Name:1-(Benzyloxy)-2-fluoro-3-nitrobenzene
CAS No:2365418-52-4
MF:C13H10FNO3
MW:247.221807003021
MDL:MFCD32065659
CID:5223579
PubChem ID:69991893
Update Time:2025-05-20

1-(Benzyloxy)-2-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Benzyloxy)-2-fluoro-3-nitrobenzene
    • 2-fluoro-1-nitro-3-phenylmethoxybenzene
    • Benzene, 2-fluoro-1-nitro-3-(phenylmethoxy)-
    • MFCD32065659
    • SCHEMBL7110475
    • AT33628
    • SY277411
    • 2365418-52-4
    • BS-35291
    • MDL: MFCD32065659
    • Inchi: 1S/C13H10FNO3/c14-13-11(15(16)17)7-4-8-12(13)18-9-10-5-2-1-3-6-10/h1-8H,9H2
    • InChI Key: PGUGKPZUAPCUOM-UHFFFAOYSA-N
    • SMILES: C1([N+]([O-])=O)=CC=CC(OCC2=CC=CC=C2)=C1F

Computed Properties

  • Exact Mass: 247.06447134g/mol
  • Monoisotopic Mass: 247.06447134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55Ų

1-(Benzyloxy)-2-fluoro-3-nitrobenzene Pricemore >>

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Additional information on 1-(Benzyloxy)-2-fluoro-3-nitrobenzene

Comprehensive Overview of 1-(Benzyloxy)-2-fluoro-3-nitrobenzene (CAS No. 2365418-52-4)

1-(Benzyloxy)-2-fluoro-3-nitrobenzene (CAS No. 2365418-52-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This compound, characterized by its unique benzyloxy and nitro functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, featuring a fluoro substituent, enhances its reactivity and selectivity, making it a valuable reagent for researchers and industrial applications alike.

In recent years, the demand for fluorinated aromatic compounds like 1-(Benzyloxy)-2-fluoro-3-nitrobenzene has surged due to their pivotal role in drug discovery and development. The fluoro group is known to improve metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. As a result, this compound is frequently explored in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents.

One of the most searched topics related to 1-(Benzyloxy)-2-fluoro-3-nitrobenzene revolves around its synthetic applications. Researchers often inquire about its use in cross-coupling reactions, nucleophilic aromatic substitutions, and catalytic transformations. The compound’s nitro group acts as an excellent leaving group, facilitating various carbon-carbon and carbon-heteroatom bond formations. These properties align with the growing interest in green chemistry and sustainable synthesis, as the compound can be employed in atom-efficient and low-waste methodologies.

Another area of interest is the spectroscopic characterization of 1-(Benzyloxy)-2-fluoro-3-nitrobenzene. Advanced techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy are commonly used to confirm its structure and purity. These analyses are crucial for ensuring the compound’s suitability in high-precision applications, such as API (Active Pharmaceutical Ingredient) synthesis. The compound’s UV-visible absorption properties also make it a candidate for photocatalysis and optoelectronic materials, which are trending topics in material science.

The safety and handling of 1-(Benzyloxy)-2-fluoro-3-nitrobenzene are frequently discussed in academic and industrial forums. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. This aligns with the broader industry focus on occupational health and environmental safety, which are increasingly prioritized in chemical research and manufacturing.

From a commercial perspective, 1-(Benzyloxy)-2-fluoro-3-nitrobenzene is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are often influenced by factors such as raw material costs, production scale, and regulatory compliance. Companies seeking high-purity grades of this compound for GMP (Good Manufacturing Practice) applications should verify suppliers’ certifications and quality control processes.

In conclusion, 1-(Benzyloxy)-2-fluoro-3-nitrobenzene (CAS No. 2365418-52-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a subject of ongoing research and innovation. As the scientific community continues to explore fluorinated compounds and nitro-aromatics, this compound is poised to remain a key player in the development of next-generation therapeutic agents and functional materials.

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